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Compound Name:
5-Aminopicolinic acid

hydrochloride

Cat. No.: B3029778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Aminopicolinic acid hydrochloride is a pyridinecarboxylic acid derivative with potential

applications in medicinal chemistry and drug development. Its structure, featuring both an

amino group and a carboxylic acid group on a pyridine ring, makes it a versatile building block

for the synthesis of more complex molecules. This technical guide provides a comprehensive

overview of its molecular structure, weight, and available experimental data.

Molecular Structure and Properties
5-Aminopicolinic acid hydrochloride is the hydrochloride salt of 5-aminopicolinic acid. The

protonation of the pyridine nitrogen or the amino group by hydrochloric acid increases its

solubility in aqueous solutions.

Molecular Formula: C₆H₇ClN₂O₂

Molecular Weight: 174.59 g/mol .[1][2]

CAS Number: 78273-25-3.[1][2]

Canonical SMILES: C1=CC(=C(N=C1)C(=O)O)N.Cl
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InChI Key: InChI=1S/C6H6N2O2.ClH/c7-4-1-2-5(6(9)10)8-3-4;/h1-3H,7H2,(H,9,10);1H

The molecular structure consists of a pyridine ring substituted with a carboxylic acid group at

the 2-position and an amino group at the 5-position. The hydrochloride salt form is also

indicated.

Physicochemical and Spectral Data
A comprehensive summary of the physicochemical and spectral data for 5-Aminopicolinic
acid hydrochloride is presented in the table below. It is important to note that while data for

the parent compound, 5-aminopicolinic acid, is more readily available, the data for the

hydrochloride salt is limited.

Property Value Reference

Molecular Formula C₆H₇ClN₂O₂

Molecular Weight 174.59 g/mol [1][2]

CAS Number 78273-25-3 [1][2]

Physical Appearance Solid

Storage Conditions
Sealed in dry, room

temperature
[1]

Further experimental data such as melting point, solubility, and detailed spectral data (¹H NMR,

¹³C NMR, IR, Mass Spectrometry) for 5-Aminopicolinic acid hydrochloride are not readily

available in the public domain and would require experimental determination or access to

specialized databases.

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of 5-aminopicolinic acid

and its derivatives can be found in the scientific literature. A key reference is the work by Beatty

and Bawa on the synthesis of various aminopicolinic acids. While the full experimental details

for the hydrochloride salt of the 5-amino isomer are not explicitly provided in the available

excerpts, the general methods described can be adapted for its preparation and analysis.
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General Synthesis Approach (adapted from Beatty and Bawa):

The synthesis of aminopicolinic acids often involves the introduction of a nitro group onto the

picolinic acid backbone, followed by reduction of the nitro group to an amine. The hydrochloride

salt can then be prepared by treating the free amine with hydrochloric acid.

Characterization Methods:

Standard analytical techniques would be employed for the characterization of 5-
Aminopicolinic acid hydrochloride:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra would be used

to confirm the chemical structure.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups present in the

molecule.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

Potential Biological Significance and Signaling
Pathways
While no specific biological activity or signaling pathway has been directly attributed to 5-
aminopicolinic acid hydrochloride in the available literature, its structural similarity to other

biologically active picolinic acid derivatives suggests potential areas for investigation. For

instance, 4-aminopicolinic acid has been noted for its role as a ligand in biochemical pathways

and its potential as an enzyme inhibitor.[3] Additionally, picolinic acid itself is a metabolite of

tryptophan and is known to interact with zinc finger proteins, exhibiting anti-viral properties.[4]

Given these precedents, 5-aminopicolinic acid hydrochloride could potentially interact with

metal-containing enzymes or other biological targets. Further research is required to elucidate

its specific biological functions and any associated signaling pathways.

Logical Workflow for Characterization
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The following diagram illustrates a logical workflow for the synthesis and characterization of 5-
Aminopicolinic acid hydrochloride.
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Caption: Workflow for the synthesis and characterization of 5-Aminopicolinic acid
hydrochloride.

Conclusion
5-Aminopicolinic acid hydrochloride is a chemical compound with established basic

properties but requires further investigation to fully elucidate its physicochemical characteristics

and biological potential. The synthetic and analytical methods outlined in this guide provide a
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framework for researchers to produce and characterize this compound, paving the way for

future studies into its applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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